2-{3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propyl}-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C15H12N6O4
• Molecular Weight: 340.29 g/mol
• IUPAC Name: 2-[3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H12N6O4/c16-12-11(18-25-19-12)13-17-10(24-20-13)6-3-7-21-14(22)8-4-1-2-5-9(8)15(21)23/h1-2,4-5H,3,6-7H2,(H2,16,19)
• InChI Key: XFNHYYFVELFPNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCC3=NC(=NO3)C4=NON=C4N

Description

2-{3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propyl}-1H-isoindole-1,3(2H)-dione is a complex organic compound that features multiple heterocyclic rings

Preparation Methods

The synthesis of 2-{3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propyl}-1H-isoindole-1,3(2H)-dione involves several steps. One common method involves the reaction of 3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole with gaseous ammonia in toluene at low temperatures . This reaction yields the intermediate compound, which is then subjected to partial oxidation using hydrogen peroxide in concentrated sulfuric acid . Industrial production methods may involve scaling up these reactions and optimizing conditions to improve yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide in acidic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions.

Common reagents used in these reactions include hydrogen peroxide, sulfuric acid, and sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-{3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propyl}-1H-isoindole-1,3(2H)-dione has several scientific research applications:

Medicinal Chemistry: It is studied for its potential use as a pharmaceutical intermediate and for its biological activity.

Materials Science: The compound’s unique structure makes it a candidate for use in the development of new materials with specific properties.

Industrial Chemistry: It can be used in the synthesis of other complex organic compounds and as a precursor in various chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The amino and oxadiazole groups in the compound can form hydrogen bonds and other interactions with biological molecules, potentially affecting their function. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds include other oxadiazole derivatives such as 3-amino-4-azido-1,2,5-oxadiazole . Compared to these compounds, 2-{3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]propyl}-1H-isoindole-1,3(2H)-dione has a more complex structure, which may confer unique properties and applications. The presence of multiple heterocyclic rings and functional groups distinguishes it from simpler oxadiazole derivatives.